(3R)-3-Amino-3-(4-pyridyl)propanamide (3R)-3-Amino-3-(4-pyridyl)propanamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC17527153
InChI: InChI=1S/C8H11N3O/c9-7(5-8(10)12)6-1-3-11-4-2-6/h1-4,7H,5,9H2,(H2,10,12)/t7-/m1/s1
SMILES:
Molecular Formula: C8H11N3O
Molecular Weight: 165.19 g/mol

(3R)-3-Amino-3-(4-pyridyl)propanamide

CAS No.:

Cat. No.: VC17527153

Molecular Formula: C8H11N3O

Molecular Weight: 165.19 g/mol

* For research use only. Not for human or veterinary use.

(3R)-3-Amino-3-(4-pyridyl)propanamide -

Specification

Molecular Formula C8H11N3O
Molecular Weight 165.19 g/mol
IUPAC Name (3R)-3-amino-3-pyridin-4-ylpropanamide
Standard InChI InChI=1S/C8H11N3O/c9-7(5-8(10)12)6-1-3-11-4-2-6/h1-4,7H,5,9H2,(H2,10,12)/t7-/m1/s1
Standard InChI Key XAEYVNIRCJMCJG-SSDOTTSWSA-N
Isomeric SMILES C1=CN=CC=C1[C@@H](CC(=O)N)N
Canonical SMILES C1=CN=CC=C1C(CC(=O)N)N

Introduction

Structural and Stereochemical Features

Molecular Architecture

The compound’s core structure consists of:

  • A propanamide chain (CH₂–CH–CONH₂)

  • An amino group (–NH₂) at the β-carbon

  • A 4-pyridyl group attached to the same β-carbon.

The (3R) configuration denotes the absolute stereochemistry at the chiral center, distinguishing it from its (3S) enantiomer. This stereochemical distinction critically impacts its three-dimensional arrangement, influencing binding affinities to biological targets .

Table 1: Structural comparison with related isomers

CompoundSubstituent PositionStereochemistryKey Feature
(3R)-3-Amino-3-(4-pyridyl)propanamide4-pyridylROptimal spatial orientation for target binding
(3S)-3-Amino-3-(4-pyridyl)propanamide4-pyridylSMirrored stereochemistry reduces bioactivity
(3R)-3-Amino-3-(3-pyridyl)propanamide3-pyridylRAltered electronic effects due to pyridine N position

Synthesis and Optimization

Chiral Synthesis Strategies

The synthesis of (3R)-3-Amino-3-(4-pyridyl)propanamide typically involves asymmetric catalysis or resolution techniques to achieve enantiomeric purity:

  • Starting Material: 4-Pyridylacetonitrile undergoes nucleophilic addition with a protected amino group.

  • Asymmetric Induction: Chiral catalysts like BINAP-Ru complexes or CBS reductants enforce the R configuration .

  • Amidation: Hydrolysis of the nitrile to a carboxylic acid, followed by coupling with ammonia yields the propanamide.

Key Reaction Conditions:

  • Temperature: 0–25°C (prevents racemization)

  • Solvent: Tetrahydrofuran (THF) or dichloromethane (DCM)

  • Catalyst Load: 5–10 mol% for >90% enantiomeric excess (ee) .

Solid-Phase Synthesis Adaptations

Recent patents describe solid-phase methods for analogous compounds, using Wang resin or Rink amide resin to anchor intermediates. This approach simplifies purification and scales production :

  • Resin-bound amine → 2. Pyridyl group incorporation via Suzuki coupling → 3. Cleavage with trifluoroacetic acid (TFA).

Physicochemical Properties

Solubility and Stability

  • Solubility: Highly soluble in polar solvents (water, DMSO) due to the pyridyl and amide groups.

  • Stability: Stable under inert atmospheres but prone to oxidation at the pyridine ring in acidic conditions .

Table 2: Key physicochemical parameters

PropertyValueMethod
Melting Point195–198°C (decomposes)Differential Scanning Calorimetry
logP0.82HPLC determination
pKa (amino group)8.3Potentiometric titration

Biological Activities and Mechanisms

Antimicrobial Activity

(3R)-3-Amino-3-(4-pyridyl)propanamide inhibits bacterial dihydrofolate reductase (DHFR) with an IC₅₀ of 12 µM, disrupting folate synthesis in E. coli and S. aureus. The R configuration enhances binding to the enzyme’s hydrophobic pocket compared to the S enantiomer .

Applications in Drug Discovery

Enzyme Inhibitor Design

The compound serves as a scaffold for tyrosine kinase inhibitors (TKIs). Structural modifications at the amide group improve selectivity for EGFR mutants:

  • Derivative 5a: IC₅₀ = 0.8 nM against EGFR(L858R), 10-fold lower than gefitinib .

Neurological Probes

Its structural similarity to neurotransmitters enables use in GABAₐ receptor modulation. Electrophysiology assays show allosteric potentiation at 10 µM.

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator